(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile

• Molecular Formula: C17H12ClN3
• Molecular Weight: 293.7 g/mol
• IUPAC Name: (E)-3-(2-chlorophenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H12ClN3/c1-21-16-9-5-4-8-15(16)20-17(21)13(11-19)10-12-6-2-3-7-14(12)18/h2-10H,1H3/b13-10+
• InChI Key: YALDDRZBFNCBQP-JLHYYAGUSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC=C3Cl)/C#N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=CC3=CC=CC=C3Cl)C#N

Description

This compound belongs to the α,β-unsaturated acrylonitrile family, characterized by a conjugated double bond linking an electron-withdrawing nitrile group and an aromatic heterocyclic system. The structure features a 1-methylbenzimidazole moiety at position 2 and a 2-chlorophenyl substituent at position 3 (Figure 1). The (2E)-configuration ensures planarity, critical for π-π stacking and intermolecular interactions.

Biological Activity

(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile, a compound characterized by its benzimidazole and chalcone structure, has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Structure and Properties

The compound features a unique structure combining a benzimidazole moiety with a chalcone framework. The presence of the chlorophenyl group is significant for its biological activity.

Anticancer Activity

Research indicates that benzimidazole derivatives exhibit notable anticancer properties. A study demonstrated that similar compounds have IC50 values indicating cytotoxicity comparable to or superior to conventional chemotherapeutics like cisplatin. For instance, compounds with similar structures showed IC50 values ranging from 9.73 μM to 14.88 μM across various cancer cell lines, including MCF-7 and A549 cells .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	IC50 (μM)
(2E)-3-(2-chlorophenyl)-...	MCF-7	<11.70
Benzimidazole Derivative 23a	A549	9.73
Benzimidazole Derivative 20a	OVCAR-3	10.34
Cisplatin	MCF-7	16.04

The mechanism through which (2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile exerts its effects involves multiple pathways:

• Cell Cycle Arrest : Treatment with the compound leads to significant alterations in cell cycle distribution, particularly inducing G2/M phase arrest in cancer cells .
• Induction of Apoptosis : The compound promotes apoptosis through the activation of caspases and the upregulation of pro-apoptotic factors such as p53, which is essential in mediating cellular responses to DNA damage .
• Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to increase ROS levels, leading to oxidative stress that contributes to apoptosis in cancer cells .

Case Studies

Several studies have investigated the biological activity of benzimidazole derivatives akin to (2E)-3-(2-chlorophenyl)-...

Study 1: Cytotoxicity Against Human Cancer Cell Lines

In a comparative study, various benzimidazole derivatives were tested against human cancer cell lines including MCF-7 and A549. The results indicated that certain derivatives exhibited IC50 values lower than those of established chemotherapeutics, suggesting a potential for development as anticancer agents.

Study 2: Mechanistic Insights

Another study explored the molecular mechanisms underlying the anticancer effects of benzimidazole derivatives, demonstrating their ability to induce apoptosis via ROS generation and cell cycle arrest. This highlights the therapeutic potential of these compounds in oncology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Comparisons

Key structural analogs and their differences are summarized below:

Compound Name / ID	Core Structure	Substituents	Key Features	Reference
Target Compound	Benzimidazole-acrylonitrile	2-Chlorophenyl at C3; 1-methylbenzimidazole at C2	Planar E-configuration; potential for π-π stacking and H-bonding
CCG-63802 / CCG-63808	Benzothiazole-acrylonitrile	Pyrido[1,2-a]pyrimidin-3-yl at C3; phenoxy substituents	Reactive acrylonitrile group; cysteine-dependent RGS4 inhibition
DAB492 ()	Benzimidazole-acrylonitrile	1-Oxo-1,3-dihydro-2-benzofuran-5-yl at C3	Extended conjugation due to benzofuran; potential photophysical activity
Compound I ()	Pyridine-diphenylamino-acrylonitrile	Diphenylamino-phenyl at C3; pyridine at C2	Strong π-π interactions; solvent-dependent conformational polymorphism

Key Observations :

• Substituent Effects : The 2-chlorophenyl group in the target compound introduces steric bulk and electron-withdrawing effects compared to the pyrido-pyrimidinyl group in CCG-63802, which may influence solubility and intermolecular interactions .

Electronic and Photophysical Properties

Density functional theory (DFT) calculations on analogs (e.g., ) reveal that:

• HOMO-LUMO gaps range from 2.5–3.2 eV, with electron-donating groups (e.g., diphenylamino in I) narrowing the gap compared to electron-withdrawing substituents (e.g., 2-chlorophenyl) .
• The target compound’s chlorophenyl group likely increases electrophilicity at the acrylonitrile group, enhancing reactivity toward nucleophilic residues (e.g., cysteine thiols in RGS proteins) .